Cas no 682341-19-1 (4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline)

4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline structure
682341-19-1 structure
Product Name:4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline
CAS No:682341-19-1
MF:C12H19N3O2S
MW:269.363161325455
MDL:MFCD06659953
CID:393501
PubChem ID:17480859
Update Time:2025-04-19

4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-ethyl-
    • 4-(4-ethylpiperazin-1-yl)sulfonylaniline
    • 4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline
    • DTXSID30589636
    • Z147642686
    • EN300-22363
    • AKOS005457265
    • 4-(4-Ethylpiperazine-1-sulfonyl)aniline
    • CS-0240057
    • 682341-19-1
    • MDL: MFCD06659953
    • Inchi: 1S/C12H19N3O2S/c1-2-14-7-9-15(10-8-14)18(16,17)12-5-3-11(13)4-6-12/h3-6H,2,7-10,13H2,1H3
    • InChI Key: CEFNHAPURWWQNH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(N1CCN(CC)CC1)(=O)=O

Computed Properties

  • Exact Mass: 269.11997
  • Monoisotopic Mass: 269.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75Ų

Experimental Properties

  • PSA: 66.64

4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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